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Compound of Interest

Compound Name:
Silane, (4-

bromophenoxy)trimethyl-

Cat. No.: B098839 Get Quote

A Technical Guide to Silane, (4-
bromophenoxy)trimethyl-
This document provides a comprehensive technical overview of Silane, (4-
bromophenoxy)trimethyl-, a versatile organosilicon compound. It is intended for researchers,

scientists, and professionals in the fields of chemical synthesis and drug development, offering

detailed information on its properties, synthesis, and applications.

Chemical Identification
The unambiguous identification of a chemical compound is critical for research and

development. The IUPAC name, along with common synonyms and key registry numbers, are

provided below.

IUPAC Name: (4-bromophenoxy)(trimethyl)silane
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Identifier Value Reference

Synonyms

4-

(TRIMETHYLSILYLOXY)BRO

MOBENZENE; 4-

BROMOTRIMETHYLSILOXYB

ENZENE; p-

Bromophenoxytrimethylsilane;

Trimethyl(p-

bromophenoxy)silane

[1][2]

CAS Number 17878-44-3

Molecular Formula C₉H₁₃BrOSi [1]

Molecular Weight 245.19 g/mol

InChI Key
HWKPTBHJWBSOOP-

UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physical and chemical properties of (4-bromophenoxy)trimethylsilane is

presented in the table below. This data is essential for handling, storage, and application in

experimental settings.
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Property Value Reference

Physical Form Liquid [2]

Color Colorless [2]

Boiling Point 106 °C [2]

Density 1.268 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.515 [2]

Purity ≥98%

Flash Point 207 °F [2]

Storage Temperature 2-8°C, under inert atmosphere [2]

Sensitivity Moisture Sensitive [2]

Spectroscopic Data
While detailed spectra are typically provided by the supplier, the expected spectroscopic

signatures for (4-bromophenoxy)trimethylsilane are outlined below based on its molecular

structure. These characteristics are fundamental for quality control and reaction monitoring.
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Spectroscopy Expected Characteristics

¹H NMR

A sharp singlet at ~0.3 ppm corresponding to

the nine equivalent protons of the trimethylsilyl (-

Si(CH₃)₃) group. Two sets of doublets in the

aromatic region (typically 6.8-7.5 ppm) for the

AA'BB' system of the para-substituted benzene

ring.

¹³C NMR

A signal for the trimethylsilyl carbons near 0

ppm. Four distinct signals in the aromatic region

due to the para-substitution pattern and the

carbon attached to the bromine.

IR Spectroscopy

Characteristic peaks for Si-CH₃ bonds, C-O-Si

stretching, aromatic C-H stretching, and

aromatic C=C bending vibrations.

Mass Spectrometry

A molecular ion peak (M+) and a prominent M+2

peak of nearly equal intensity, which is the

characteristic isotopic pattern for a compound

containing one bromine atom.

Experimental Protocols
This section details a standard laboratory procedure for the synthesis of (4-

bromophenoxy)trimethylsilane.

Protocol: Synthesis by Silylation of 4-Bromophenol

This protocol describes the formation of a silyl ether from a phenol using a silylating agent and

a base.

Materials:

4-Bromophenol

Trimethylsilyl chloride (TMSCl)
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Triethylamine (NEt₃) or Pyridine

Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

Anhydrous Magnesium Sulfate (MgSO₄)

Stir bar, round-bottom flask, dropping funnel, and standard glassware for inert atmosphere

techniques.

Methodology:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon),

dissolve 4-bromophenol (1 equivalent) in anhydrous DCM.

Cool the stirred solution to 0 °C using an ice bath.

Add triethylamine (1.1 equivalents) to the solution.

Add trimethylsilyl chloride (1.1 equivalents) dropwise to the reaction mixture via a dropping

funnel over 15 minutes. A white precipitate (triethylammonium chloride) will form.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water. Transfer the mixture to a

separatory funnel.

Extract the aqueous layer with DCM (3x). Combine the organic layers.

Wash the combined organic phase sequentially with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by distillation under reduced pressure to yield pure (4-

bromophenoxy)trimethylsilane.
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Applications in Organic Synthesis
(4-bromophenoxy)trimethylsilane serves two primary roles in modern organic synthesis:

Phenolic Protecting Group: The trimethylsilyl (TMS) group acts as an effective protecting

group for the hydroxyl functionality of 4-bromophenol. This masking is crucial in multi-step

syntheses where the acidic phenolic proton or the nucleophilic oxygen could interfere with

subsequent reactions. The TMS group is readily cleaved under mild acidic or fluoride-ion

conditions.

Substrate for Cross-Coupling Reactions: The aryl bromide moiety of the molecule is a

versatile handle for carbon-carbon and carbon-heteroatom bond formation. It is an excellent

substrate for various palladium-catalyzed cross-coupling reactions, including:

Suzuki Coupling: Reaction with boronic acids or esters to form biaryl compounds.

Heck Coupling: Reaction with alkenes.

Sonogashira Coupling: Reaction with terminal alkynes.

Buchwald-Hartwig Amination: Reaction with amines to form arylamines.

The stability and solubility conferred by the trimethylsilyl group make this compound an easily

handled precursor for the synthesis of complex molecular architectures in pharmaceutical and

material science research.[3][4]

Visualizations
The following diagrams, generated using DOT language, illustrate key workflows involving (4-

bromophenoxy)trimethylsilane.
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Figure 1: General workflow for the synthesis of (4-bromophenoxy)trimethylsilane.
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Figure 2: A representative workflow for a Suzuki cross-coupling application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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